Cas no 1892643-46-7 (1-1-(3-nitrophenyl)cyclopropylethan-1-amine)

1-(3-Nitrophenyl)cyclopropylethan-1-amine is a nitrophenyl-substituted cyclopropylamine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl ring and nitrophenyl group, make it a valuable intermediate for synthesizing biologically active compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its amine functionality allows for further derivatization, enabling the development of targeted molecules for medicinal chemistry or crop protection studies. The presence of the nitro group also offers opportunities for selective reduction or substitution reactions, broadening its utility in synthetic pathways. This compound is typically supplied with high purity, ensuring reliable performance in research applications.
1-1-(3-nitrophenyl)cyclopropylethan-1-amine structure
1892643-46-7 structure
Product Name:1-1-(3-nitrophenyl)cyclopropylethan-1-amine
CAS No:1892643-46-7
MF:C11H14N2O2
MW:206.241062641144
CID:6232762
PubChem ID:117047361
Update Time:2025-11-04

1-1-(3-nitrophenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-1-(3-nitrophenyl)cyclopropylethan-1-amine
    • EN300-1823345
    • 1892643-46-7
    • 1-[1-(3-nitrophenyl)cyclopropyl]ethan-1-amine
    • Inchi: 1S/C11H14N2O2/c1-8(12)11(5-6-11)9-3-2-4-10(7-9)13(14)15/h2-4,7-8H,5-6,12H2,1H3
    • InChI Key: OKVRAHALDRICEV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)C1(C(C)N)CC1)=O

Computed Properties

  • Exact Mass: 206.105527694g/mol
  • Monoisotopic Mass: 206.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 71.8Ų

1-1-(3-nitrophenyl)cyclopropylethan-1-amine Pricemore >>

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Additional information on 1-1-(3-nitrophenyl)cyclopropylethan-1-amine

Exploring the Versatile Applications of 1-(1-(3-Nitrophenyl)cyclopropyl)ethan-1-amine (CAS No. 1892643-46-7)

In the ever-evolving landscape of chemical research and pharmaceutical development, 1-(1-(3-nitrophenyl)cyclopropyl)ethan-1-amine (CAS No. 1892643-46-7) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its cyclopropyl ring and 3-nitrophenyl moiety, offers a wide array of potential applications in medicinal chemistry, material science, and agrochemical research. As researchers continue to explore its properties, this compound is gaining attention for its potential to address some of the most pressing challenges in drug discovery and beyond.

The molecular structure of 1-(1-(3-nitrophenyl)cyclopropyl)ethan-1-amine presents several intriguing features that make it particularly valuable in pharmaceutical research. The presence of both an amine functional group and a nitro substituent on the aromatic ring creates opportunities for diverse chemical modifications, enabling the creation of novel derivatives with tailored properties. This versatility has led to growing interest in its potential as a pharmacophore in central nervous system (CNS) drug development, where researchers are actively seeking new compounds to address neurological disorders.

Recent studies have highlighted the potential of CAS 1892643-46-7 in the development of innovative therapeutic agents. Its structural features suggest possible applications in targeting specific neurotransmitter systems, making it a candidate for research into mood disorders and cognitive enhancement. The pharmaceutical industry's increasing focus on precision medicine and personalized therapeutics has further amplified interest in such structurally unique compounds that can be modified to interact with specific biological targets.

Beyond pharmaceutical applications, 1-(1-(3-nitrophenyl)cyclopropyl)ethan-1-amine shows promise in material science. The combination of its aromatic and aliphatic components, along with the electron-withdrawing nitro group, makes it an interesting building block for advanced materials. Researchers are investigating its potential in creating novel polymers with specific electronic properties, which could find applications in organic electronics and sensor technologies.

The synthesis and characterization of 1-(1-(3-nitrophenyl)cyclopropyl)ethan-1-amine have been subjects of recent methodological improvements. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, aligning with the growing demand for green chemistry practices in industrial and academic settings. These advancements have made the compound more accessible for research purposes, facilitating broader investigation of its properties and applications.

In the context of current research trends, CAS 1892643-46-7 is being examined for its potential in addressing some of healthcare's most significant challenges. The global scientific community's focus on neurodegenerative diseases and mental health disorders has created a strong demand for novel chemical entities that can serve as starting points for drug development. The unique structural features of this compound position it as a valuable candidate in these research areas.

The commercial availability of 1-(1-(3-nitrophenyl)cyclopropyl)ethan-1-amine has increased in recent years, reflecting growing recognition of its research potential. Suppliers specializing in fine chemicals and research compounds have expanded their offerings to include this molecule, often providing detailed analytical data to support research applications. This accessibility has contributed to its adoption in various screening programs and lead optimization efforts.

Analytical characterization of 1-(1-(3-nitrophenyl)cyclopropyl)ethan-1-amine has benefited from advances in spectroscopic techniques. Modern NMR, mass spectrometry, and chromatographic methods allow for precise determination of its structure and purity, essential for research applications where consistency and reproducibility are paramount. These analytical capabilities support the compound's use in rigorous scientific investigations.

Looking to the future, research directions for CAS 1892643-46-7 are likely to expand into new areas. The compound's potential in bioconjugation chemistry and as a building block for molecular probes represents promising avenues for exploration. Additionally, its possible applications in catalysis and as a ligand in coordination chemistry are beginning to attract attention from researchers in these fields.

As the scientific community continues to explore the properties and applications of 1-(1-(3-nitrophenyl)cyclopropyl)ethan-1-amine, its role in advancing chemical research and drug discovery appears increasingly significant. The compound's unique structural features, combined with its synthetic accessibility and potential for diverse applications, position it as a valuable tool in addressing some of today's most important scientific challenges. Ongoing research will undoubtedly reveal new dimensions of its utility across multiple disciplines.

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